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Compound of Interest

Compound Name: iBRD4-BD1

Cat. No.: B10861970

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the selective BRD4 bromodomain inhibitor, iBRD4-BD1. Adherence to these guidelines is
critical to ensure personnel safety and maintain a secure laboratory environment. iBRD4-BD1
is a potent small molecule inhibitor with cytotoxic properties, necessitating rigorous handling
procedures.

l. Personal Protective Equipment (PPE)

When handling iBRD4-BD1 in solid or solution form, a comprehensive PPE strategy is
mandatory to prevent exposure through inhalation, skin contact, or ingestion.[1][2] The
minimum required PPE includes:

e Gloves: Double gloving with nitrile gloves is recommended. Gloves should be changed
immediately if contaminated.[3][4]

o Gown: A disposable, fluid-resistant gown that covers the arms and body should be worn to
protect clothing and skin from accidental splashes.[1]

o Eye Protection: Safety glasses with side shields or a full-face shield must be worn to protect
against splashes and airborne particles.[3]
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» Respiratory Protection: When handling the powdered form or creating solutions, a surgical
mask should be worn at a minimum.[1] For procedures with a higher risk of aerosolization, a
respirator (e.g., N95) is recommended.[1]

Il. Operational Plan: Step-by-Step Handling and
Disposal

A. Engineering Controls and Preparation:

Designated Area: All work with iBRD4-BD1 should be conducted in a designated area, such
as a chemical fume hood or a Class Il Biosafety Cabinet, to minimize exposure.[2]

Spill Kit: An accessible and clearly labeled spill kit containing absorbent materials,
appropriate cleaning agents, and waste disposal bags must be available.[1]

Solution Preparation: When preparing solutions, handle the powdered compound with care
to avoid generating dust. Use tools and techniques that minimize aerosolization.

. Handling Procedure:
Don PPE: Before handling iBRD4-BD1, ensure all required PPE is worn correctly.

Weighing: If weighing the solid compound, do so within a containment enclosure (e.g., a
balance enclosure within a fume hood).

Dissolving: When dissolving the compound, add the solvent slowly to the solid to prevent
splashing.

Labeling: All containers with iBRD4-BD1 must be clearly labeled with the compound name,
concentration, date, and appropriate hazard symbols.

Transport: When moving iBRD4-BD1, use sealed, secondary containers to prevent spills.
C. Disposal Plan:

o Waste Segregation: All materials contaminated with iBRD4-BD1, including gloves, gowns,
pipette tips, and empty vials, must be disposed of as cytotoxic waste.[1]
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e Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for
cytotoxic waste.

o Decontamination: Decontaminate all work surfaces and equipment with an appropriate
cleaning agent after handling iBRD4-BD1. The cleaning materials should also be disposed
of as cytotoxic waste.[1]

o Local Regulations: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste.

lll. Quantitative Data Summary

The following table summarizes key quantitative data for iBRD4-BD1.

Property Value Reference
Molecular Weight 521.58 g/mol [5]

CAS Number 2839318-17-9 [5]

ICso (for BRD4-BD1) 12 nM [6][7]

ECso (in MM.1S cells) 2.3 uM [6][7]
Storage (Lyophilized) -20°C, desiccated, stable for 5]

36 months
Storage (In Solution) -20°C, use within 1 month [5]

IV. Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of iBRD4-BD1,
from initial preparation to final disposal.
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Caption: Safe handling workflow for iBRD4-BD1 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ibrd4-bd1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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